Cas no 518357-45-4 (Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-)

Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- structure
518357-45-4 structure
Product Name:Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-
CAS No:518357-45-4
MF:C8H9ClFN
MW:173.615164518356
CID:1574901
PubChem ID:20784834
Update Time:2025-04-21

Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 4-chloro-2-fluoro-6-methyl-
    • 518357-45-4
    • 4-Chloro-2-fluoro-6-methylbenzylamine
    • SCHEMBL5952499
    • Inchi: 1S/C8H9ClFN/c1-5-2-6(9)3-8(10)7(5)4-11/h2-3H,4,11H2,1H3
    • InChI Key: JRJUULPFOJZUAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(CN)=C(C)C=1)F

Computed Properties

  • Exact Mass: 173.04087
  • Monoisotopic Mass: 173.0407551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

Benzenemethanamine, 4-chloro-2-fluoro-6-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010011480-250mg
4-Chloro-2-fluoro-6-methylbenzylamine
518357-45-4 97%
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$484.80 2023-09-01
Alichem
A010011480-500mg
4-Chloro-2-fluoro-6-methylbenzylamine
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